Cas no 332055-70-6 ((2E)-4,4,4-trifluoro-2-{(4-fluorophenyl)aminomethylidene}-1-(thiophen-2-yl)butane-1,3-dione)

• Product Name: (2E)-4,4,4-trifluoro-2-{(4-fluorophenyl)aminomethylidene}-1-(thiophen-2-yl)butane-1,3-dione
• CAS No: 332055-70-6
• MF: C₁₅H₉F₄NO₂S
• MW: 343.296076536179
• CID: 6285249
• PubChem ID: 135410061
• Update Time: 2025-08-05

(2E)-4,4,4-trifluoro-2-{(4-fluorophenyl)aminomethylidene}-1-(thiophen-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• (2E)-4,4,4-trifluoro-2-{(4-fluorophenyl)aminomethylidene}-1-(thiophen-2-yl)butane-1,3-dione
• (E)-4,4,4-trifluoro-2-(((4-fluorophenyl)amino)methylene)-1-(thiophen-2-yl)butane-1,3-dione
• Z57240581
• F1425-0640
• SR-01000314798
• 4,4,4-trifluoro-2-[(4-fluoroanilino)methylidene]-1-(2-thienyl)butane-1,3-dione
• AKOS030699351
• SR-01000314798-1
• 332055-70-6
• AB00802410-01
• (E)-1,1,1-trifluoro-3-[(4-fluorophenyl)iminomethyl]-4-hydroxy-4-thiophen-2-ylbut-3-en-2-one

• Inchi： 1S/C15H9F4NO2S/c16-9-3-5-10(6-4-9)20-8-11(14(22)15(17,18)19)13(21)12-2-1-7-23-12/h1-8,21H/b13-11+,20-8+
• InChI Key： NASXDAKFQGHORG-AZFSQVTLSA-N
• SMILES： S1C=CC=C1/C(=C(/C=N/C1C=CC(=CC=1)F)\C(C(F)(F)F)=O)/O

Computed Properties

• Exact Mass: 343.02901235g/mol
• Monoisotopic Mass: 343.02901235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 77.9Ų

Additional information on (2E)-4,4,4-trifluoro-2-{(4-fluorophenyl)aminomethylidene}-1-(thiophen-2-yl)butane-1,3-dione

Comprehensive Analysis of (2E)-4,4,4-trifluoro-2-{(4-fluorophenyl)aminomethylidene}-1-(thiophen-2-yl)butane-1,3-dione (CAS No. 332055-70-6)

The compound (2E)-4,4,4-trifluoro-2-{(4-fluorophenyl)aminomethylidene}-1-(thiophen-2-yl)butane-1,3-dione (CAS No. 332055-70-6) is a fluorinated organic molecule with a unique structural framework, combining a thiophene ring, a trifluoromethyl group, and a fluorophenyl moiety. Its enaminone backbone and conjugated system make it a subject of interest in pharmaceutical and materials science research. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (aminomethylidene) groups enhances its reactivity, enabling applications in heterocyclic synthesis and bioactive molecule design.

Recent studies highlight the growing demand for fluorinated compounds due to their metabolic stability and lipophilicity, traits critical in drug discovery. Searches for "CAS 332055-70-6 supplier" or "synthesis of trifluoromethyl enaminones" reflect industry interest. The compound’s thiophene component aligns with trends in organic electronics, as thiophene derivatives are key to conductive polymers and OLED materials. Researchers also explore its potential as a fluorescent probe, given its extended π-conjugation.

From a synthetic perspective, 332055-70-6 is typically prepared via condensation reactions between fluorinated β-diketones and aromatic amines. Optimizing its yield often involves microwave-assisted synthesis—a hot topic in green chemistry. Questions like "how to characterize CAS 332055-70-6" frequently arise, underscoring the need for advanced NMR and HPLC-MS techniques to confirm its E-configuration and purity.

In pharmacological contexts, analogs of this compound exhibit kinase inhibition and anti-inflammatory properties, driving queries such as "biological activity of fluorophenyl enaminones." Its structural tunability allows derivatization for structure-activity relationship (SAR) studies. Meanwhile, material scientists investigate its thermal stability for high-performance coatings, linking to searches like "heat-resistant fluorinated polymers."

Regulatory and safety data for 332055-70-6 emphasize standard lab precautions, avoiding misclassification as hazardous. Its non-toxic intermediates status supports sustainable chemistry goals. As AI-driven drug design gains traction, this compound’s molecular descriptors (e.g., LogP, polar surface area) are mined for machine learning models, answering queries on "cheminformatics applications of fluorinated diones."

To summarize, (2E)-4,4,4-trifluoro-2-{(4-fluorophenyl)aminomethylidene}-1-(thiophen-2-yl)butane-1,3-dione bridges multiple disciplines. Its multifunctional architecture caters to evolving needs in medicinal chemistry, advanced materials, and catalysis, ensuring its relevance in both academic and industrial settings.